Methyl 5-(methylsulfonyl)-1H-indole-2-carboxylate

• IUPAC Name: methyl 5-methylsulfonyl-1H-indole-2-carboxylate
• InChI: InChI=1S/C11H11NO4S/c1-16-11(13)10-6-7-5-8(17(2,14)15)3-4-9(7)12-10/h3-6,12H,1-2H3
• InChI Key: NVOKZHQKGPZQFP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(N1)C=CC(=C2)S(=O)(=O)C
• Molecular Formula: C11H11NO4S
• DSSTOX Substance ID: DTXSID50352869
• Molecular Weight: 253.28 g/mol
• CAS No.: 205873-28-5

Description

Methyl 5-(methylsulfonyl)-1H-indole-2-carboxylate (MSICA) is an organic compound that is used for a variety of scientific research applications. It is a versatile reagent that can be used in the synthesis of a wide range of compounds. MSICA is a highly efficient reagent and is used in many different areas of research, including organic and inorganic chemistry, biochemistry, and pharmacology. MSICA has been found to have a wide range of biochemical and physiological effects, and is a valuable tool for laboratory experiments.

Scientific Research Applications

Antidiabetic Agent Synthesis

The synthesis of compounds related to Methyl 5-(methylsulfonyl)-1H-indole-2-carboxylate, such as 2-(methylsulfonyl)-1,2,3,4-tetrahydro-9H-pyrido[3,4-b]indole-3-carboxylic acid, has been reported. These compounds have shown potent antidiabetic activity in vivo in streptozotocin-induced diabetic rats. The efficacy of these compounds was evaluated through serum glucose estimation using the glucose oxidase/peroxidase method (Choudhary et al., 2011).

NMR Studies

1H and 13C NMR studies have been conducted on a range of 2-functionalized 5-(methylsulfonyl)-1-phenyl-1H-indoles. These studies have contributed significantly to the understanding of the structural and electronic properties of these compounds (Cruz-López et al., 2007).

Cytotoxic Activity

Research into the structural necessity of indole C5-O-substitution in seco-Duocarmycin analogs, including compounds with a 5-O-methylsulfonyl substituent, has shown a significant level of cytotoxic activity against various human cancer cell lines. This research contributes to the development of potential cancer treatments (Choi & Ma, 2010).

COX-2 Inhibitor Development

Compounds structurally related to this compound have been studied for their potential as cyclooxygenase-2 (COX-2) inhibitors. This research is important in the development of new anti-inflammatory drugs (Cruz-López et al., 2007).

Serotonin Receptor Antagonist Development

Certain derivatives, like the SUVN-502 compound, have been identified as potent and selective serotonin 6 (5-HT6) receptor antagonists, offering potential therapeutic applications in cognitive disorders such as Alzheimer's Disease (Nirogi et al., 2017).

Mechanism of Action

Indole Compounds

Indole is a heterocyclic compound that is a prominent structure in many natural and synthetic compounds, including pharmaceuticals . Indole compounds have been found to exhibit a wide range of biological activities, including anticancer properties .

Methylsulfonyl Compounds

Methylsulfonyl is a functional group that is often found in organosulfur compounds . Compounds with this group are generally stable and resist decomposition at elevated temperatures .

Synthesis routes and methods

Procedure details

To a mixture of the resulting 1-benzenesulfonyl-5-methanesulfonylindole-2-carboxylic acid methyl ester (3.5 g), tetrahydrofuran (45 ml) and methanol (12 ml), potassium hydroxide (0.79 g) was added at 0° C. and the mixture was stirred at the same temperature for 3 hours. 2N, hydrochloric acid was added, and the mixture was extracted with dichloromethane. The organic layer was washed with water and dried over sodium sulfate. The solvent was distilled off under reduced pressure to obtain 2.2 g of a white amorphous 5methanesulfonylindole-2-carboxylic acid methyl ester as a crude product.